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An In-depth Technical Guide to Linalyl Benzoate: Discovery, History, and Characterization

Introduction
Linalyl benzoate (CAS No. 126-64-7) is an aromatic monoterpenoid ester valued for its

complex and pleasant aroma.[1] Chemically identified as 3,7-Dimethyl-1,6-octadien-3-yl

benzoate, it is a key ingredient in the fragrance and flavor industries.[2] Its characteristic scent

is described as floral, with notes of tuberose, balsam, and fruit, lending warmth and softness to

fragrance compositions.[2][3][4] Beyond its olfactory contributions, linalyl benzoate is utilized

as a flavoring agent in food and beverages and finds application in cosmetics as both a

fragrance component and a skin-conditioning agent.[5] This guide provides a comprehensive

technical overview of its history, physicochemical properties, synthesis, and analytical

characterization for researchers and professionals in drug development and chemical sciences.

History and Discovery
While a singular date of discovery for linalyl benzoate is not well-documented, its history is

intrinsically linked to the analysis of essential oils. It has been identified as a naturally occurring

compound in the essential oils of plants like ylang-ylang (Cananga odorata) and tuberose

(Polianthes tuberosa), as well as in certain species of mushrooms.[4][6]

Its formal recognition and characterization as a safe flavoring substance are marked by its

inclusion in industry and regulatory databases. It is designated as FEMA Number 2638 by the

Flavor and Extract Manufacturers Association, indicating it is generally recognized as safe

(GRAS) for use in food.[1][3] The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) also lists it under number 859.[1][7] The history of linalyl benzoate is one of gradual
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characterization through its isolation from natural sources and subsequent synthesis for

commercial use, rather than a single discovery event.

Physicochemical Properties
The physical and chemical properties of linalyl benzoate are critical for its application in

various formulations. It is a liquid, typically appearing yellow to brownish, and is insoluble in

water but soluble in organic solvents and oils.[1][3]

Property Value Source(s)

Chemical Formula C₁₇H₂₂O₂ [2]

Molecular Weight 258.36 g/mol [4][5]

CAS Number 126-64-7 [1][2][3]

Appearance Yellow to brownish clear liquid [3][5]

Odor Profile
Floral, tuberose, balsamic,

fruity
[2][3][4]

Boiling Point
212-214 °C; 263 °C at 760

mmHg
[1][5]

Specific Gravity 0.980 - 0.991 @ 25 °C [3]

Refractive Index 1.507 - 1.510 @ 20 °C [3]

Flash Point 97.78 °C (208 °F) [3]

Vapor Pressure 0.0133 hPa [2]

Solubility
Insoluble in water; soluble in

organic solvents and oils
[1]

logP (Octanol/Water) 5.7 - 6.1 (estimated) [2][3]

Kovats Retention Index
~1781 (standard non-polar

column)
[1]

Experimental Protocols
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Synthesis: Esterification of Linalool
Linalyl benzoate is typically prepared via the esterification of linalool with benzoyl chloride.[4]

A common laboratory method is the Schotten-Baumann reaction, which uses a base to

neutralize the HCl byproduct.

Methodology:

Reactant Preparation: In a three-necked flask equipped with a dropping funnel, magnetic

stirrer, and nitrogen inlet, dissolve linalool (1.0 eq) in a suitable solvent such as

dichloromethane (DCM) or toluene. Add a stoichiometric excess of a base, such as pyridine

(1.2 eq) or triethylamine (1.5 eq), to the solution.

Reaction: Cool the flask in an ice bath to 0-5 °C. Add benzoyl chloride (1.1 eq) dropwise from

the dropping funnel over 30-60 minutes, ensuring the temperature does not exceed 10 °C.

Reaction Monitoring: After the addition is complete, allow the mixture to warm to room

temperature and stir for 4-6 hours. Monitor the reaction's progress using Thin Layer

Chromatography (TLC) until the linalool spot has disappeared.[8]

Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory

funnel. Wash the organic layer sequentially with 1M HCl to remove the base, saturated

NaHCO₃ solution to remove unreacted benzoyl chloride, and finally with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent under reduced pressure. The crude product can be purified by

vacuum distillation or column chromatography on silica gel to yield pure linalyl benzoate.[9]
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Figure 1: Synthesis and Purification Workflow for Linalyl Benzoate.
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Analytical Characterization
To confirm the identity and purity of synthesized linalyl benzoate, standard analytical

techniques are employed.

4.2.1 Gas Chromatography-Mass Spectrometry (GC-MS) GC-MS is used to determine the

purity of the sample and confirm its molecular weight.[10]

Methodology:

Sample Preparation: Prepare a dilute solution of linalyl benzoate (e.g., 1 mg/mL) in a

volatile solvent like ethyl acetate or hexane.

GC Conditions: Inject 1 µL of the sample into a GC equipped with a non-polar capillary

column (e.g., DB-5ms or HP-5ms). Use a temperature program starting at 60°C, holding for

2 minutes, then ramping at 10°C/min to 280°C and holding for 5 minutes.

MS Conditions: The mass spectrometer should be operated in electron ionization (EI) mode

at 70 eV, scanning a mass range of m/z 40-400.

Data Analysis: The retention time of the major peak is compared to a standard, and the

resulting mass spectrum is analyzed for the molecular ion peak (m/z 258) and characteristic

fragmentation patterns. The purity is calculated from the peak area in the total ion

chromatogram (TIC).

4.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H and ¹³C NMR spectroscopy are

used to confirm the chemical structure of the compound.

Methodology:

Sample Preparation: Dissolve 5-10 mg of purified linalyl benzoate in approximately 0.7 mL

of deuterated chloroform (CDCl₃).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

Spectral Interpretation: The ¹H NMR spectrum will show characteristic signals for the

aromatic protons of the benzoate group (δ ~7.4-8.1 ppm), the vinyl protons (δ ~5.0-6.0 ppm),

and the aliphatic and methyl protons of the linalyl moiety. The ¹³C NMR spectrum will confirm
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the presence of 17 distinct carbon atoms, including the carbonyl carbon of the ester (δ ~166

ppm).
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Figure 2: Analytical Characterization Workflow for Linalyl Benzoate.

Biological Activity
While linalyl benzoate itself is primarily studied for its fragrance properties, related compounds

like its precursor, linalool, and its structural isomer, linalyl acetate, are known to possess

biological activities. Linalool and linalyl acetate have demonstrated anti-inflammatory,

antimicrobial, and antioxidant effects in various studies.[11][12][13] For example, they play a

major role in the anti-inflammatory activity of essential oils in which they are present.[12]

Linalyl benzoate is suggested to have potential soothing properties in topical pharmaceutical

formulations and may possess antimicrobial characteristics, though these are less extensively

documented than those of its analogs.[5] Further research is required to fully elucidate the

specific biological pathways and pharmacological potential of linalyl benzoate.

Conclusion
Linalyl benzoate is a well-established aromatic compound with significant commercial

importance in the flavor and fragrance sectors. Its history is rooted in the study of natural

essential oils, and its synthesis is achievable through standard esterification protocols. The

physicochemical and analytical data presented provide a foundation for its use in research and

development. While its own biological activities are an area for future exploration, the known

properties of its chemical relatives suggest potential for broader applications. This guide serves

as a technical resource for scientists engaged in the study and application of this versatile

monoterpenoid ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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